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Compound of Interest

Compound Name: Ethyl 4-oxohexanoate

Cat. No.: B1313881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of two key physical properties of ethyl 4-
oxohexanoate: its density and refractive index. The information contained herein is intended to

support laboratory research, quality control, and various applications within the chemical and

pharmaceutical sciences.

Core Physical Properties
Ethyl 4-oxohexanoate (CAS No: 3249-33-0) is an organic compound with the molecular

formula C₈H₁₄O₃.[1] Accurate knowledge of its physical properties is essential for its application

in synthesis, formulation, and quality assessment.

Quantitative Data
The density and refractive index of ethyl 4-oxohexanoate are summarized in the table below.

These values are critical for calculations involving mass-to-volume conversions and for the

characterization of the substance's purity and identity.

Physical Property Value Units

Density 0.964[2] g/cm³

1.0 ± 0.1[3] g/cm³

Refractive Index 1.421[3] -
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Experimental Protocols
The following sections detail the methodologies for the experimental determination of density

and refractive index for a liquid compound such as ethyl 4-oxohexanoate.

Determination of Density
The density of a liquid can be determined using several established methods. Common

laboratory procedures include the use of a pycnometer or the buoyancy technique based on

Archimedes' principle.[4]

1. Pycnometer Method:

Principle: This method relies on determining the mass of a known and precise volume of the

liquid. A pycnometer is a glass flask with a closely fitting ground glass stopper with a capillary

tube through it, which allows a very reproducible volume of liquid to be measured.

Procedure:

Clean and dry the pycnometer and weigh it accurately (m₁).

Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂).

Empty and dry the pycnometer, then fill it with the sample liquid (ethyl 4-oxohexanoate)

at the same temperature and weigh it (m₃).

The density of the sample liquid (ρₛ) is calculated using the formula: ρₛ = [(m₃ - m₁) / (m₂ -

m₁)] * ρw where ρw is the density of water at the experimental temperature.

2. Buoyancy Method (Archimedes' Principle):

Principle: This technique involves measuring the apparent loss in mass of a solid of known

volume when submerged in the liquid.[4]

Procedure:

A sinker of a known volume (V) is weighed in air (W_air).
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The sinker is then submerged in the liquid sample, and its apparent weight is measured

(W_liquid).

The density of the liquid is calculated from the difference in these weights, which

corresponds to the weight of the displaced liquid.

Determination of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a fundamental property used for substance identification and purity

assessment.

1. Abbe Refractometer:

Principle: The Abbe refractometer is a common laboratory instrument for measuring the

refractive index of liquids. It operates based on the principle of total internal reflection at the

interface between a prism of high refractive index and the sample.

Procedure:

A few drops of the liquid sample are placed between the illuminating and refracting prisms

of the refractometer.

Light is passed through the sample, and the user looks through the eyepiece to see a light

and a dark field.

The knob on the side of the refractometer is adjusted until the boundary between the light

and dark fields is sharp and coincides with the crosshairs in the eyepiece.

The refractive index is then read directly from the instrument's scale.

2. Michelson Interferometer Method:

Principle: This is a high-precision method where the refractive index is determined by

measuring the change in the optical path length of a light beam passing through the liquid.[5]

[6]

Procedure:
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A transparent cell of a known thickness is filled with the liquid sample and placed in one

arm of a Michelson interferometer.

The cell is rotated, and the resulting shift in the interference fringe pattern is observed and

counted.[5]

The refractive index of the liquid can be calculated from the number of fringes shifted, the

angle of rotation, and the thickness of the cell.[5]

Visualizations
Logical Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for determining the density and refractive

index of a liquid sample like ethyl 4-oxohexanoate in a laboratory setting.
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Workflow for Physical Property Determination
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Caption: Logical workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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